Cas no 1889723-28-7 (tert-butyl N-[1-hydroxy-3-(oxan-4-yl)propan-2-yl]carbamate)

• Product Name: tert-butyl N-[1-hydroxy-3-(oxan-4-yl)propan-2-yl]carbamate
• CAS No: 1889723-28-7
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 6160709
• PubChem ID: 57449684
• Update Time: 2025-11-01

tert-butyl N-[1-hydroxy-3-(oxan-4-yl)propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• [2-Hydroxy-1-(tetrahydro-pyran-4-ylmethyl)-ethyl]-carbamic acid tert-butyl ester
• 1889723-28-7
• tert-butyl N-[1-hydroxy-3-(oxan-4-yl)propan-2-yl]carbamate
• A1-14864
• EN300-6487072
• [2-Hydroxy-1-(tetrahydropyran-4-ylmethyl)-ethyl]-carbamic acid tert-butyl ester
• tert-Butyl (1-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propan-2-yl)carbamate
• SCHEMBL970178

• Inchi： 1S/C13H25NO4/c1-13(2,3)18-12(16)14-11(9-15)8-10-4-6-17-7-5-10/h10-11,15H,4-9H2,1-3H3,(H,14,16)
• InChI Key： QKROPQUBOADSEC-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)CC(CO)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 259.17835828g/mol
• Monoisotopic Mass: 259.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on tert-butyl N-[1-hydroxy-3-(oxan-4-yl)propan-2-yl]carbamate

Recent Advances in the Study of tert-butyl N-[1-hydroxy-3-(oxan-4-yl)propan-2-yl]carbamate (CAS: 1889723-28-7)

The compound tert-butyl N-[1-hydroxy-3-(oxan-4-yl)propan-2-yl]carbamate (CAS: 1889723-28-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological and inflammatory diseases.

One of the most notable advancements in the study of this compound is its role in the synthesis of peptide-based drugs. Researchers have demonstrated that tert-butyl N-[1-hydroxy-3-(oxan-4-yl)propan-2-yl]carbamate can be effectively utilized as a protecting group for amines during peptide synthesis. This application is critical in the production of complex peptides with high purity and yield, which are essential for pharmaceutical applications. The compound's stability under various reaction conditions makes it a preferred choice in multi-step synthetic routes.

In addition to its synthetic utility, recent investigations have highlighted the compound's potential as a scaffold for the development of small-molecule inhibitors. A study published in the Journal of Medicinal Chemistry reported the use of tert-butyl N-[1-hydroxy-3-(oxan-4-yl)propan-2-yl]carbamate as a starting material for the design of inhibitors targeting specific enzymes involved in inflammatory pathways. The researchers achieved promising results, with several derivatives exhibiting potent inhibitory activity and favorable pharmacokinetic properties.

Another area of interest is the compound's application in the field of prodrug design. Prodrugs are biologically inactive compounds that can be metabolized in the body to release active drugs. The structural flexibility of tert-butyl N-[1-hydroxy-3-(oxan-4-yl)propan-2-yl]carbamate allows for the incorporation of various functional groups, enabling the development of prodrugs with enhanced bioavailability and targeted delivery. Recent studies have explored its use in the design of prodrugs for anticancer agents, demonstrating improved efficacy and reduced side effects in preclinical models.

Despite these advancements, challenges remain in the large-scale production and optimization of tert-butyl N-[1-hydroxy-3-(oxan-4-yl)propan-2-yl]carbamate. Researchers are actively working on developing more efficient synthetic routes and purification methods to address these issues. Furthermore, the compound's potential toxicity and metabolic stability are areas of ongoing investigation, with the aim of ensuring its safety for therapeutic use.

In conclusion, tert-butyl N-[1-hydroxy-3-(oxan-4-yl)propan-2-yl]carbamate (CAS: 1889723-28-7) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in peptide synthesis, small-molecule inhibitor design, and prodrug development underscore its importance in drug discovery. Continued research efforts are expected to further elucidate its potential and overcome existing challenges, paving the way for its broader utilization in the development of novel therapeutics.